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Compound of Interest

Compound Name: Picrasidine M

Cat. No.: B1677792

Audience: Researchers, scientists, and drug development professionals.
Introduction

Picrasidine M is a dimeric B-carboline alkaloid isolated from plants of the Picrasma genus,
notably Picrasma quassioides.[1][2][3] These plants have a history of use in traditional
medicine.[2][3][4] The alkaloids from Picrasma quassioides are considered major biologically
active components.[5] This application note details a reliable and efficient High-Performance
Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for the quantitative
analysis of Picrasidine M. The described method is crucial for quality control, pharmacokinetic
studies, and standardization of herbal extracts containing this compound.

Experimental Protocol

1. Instrumentation and Materials

o HPLC System: An HPLC system equipped with a UV detector, quaternary pump,
autosampler, and column oven.

e Analytical Column: A reversed-phase C18 column (250 mm x 4.6 mm, 5 pum particle size) is
recommended for optimal separation.

» Solvents: HPLC grade acetonitrile, methanol, and water. Formic acid (analytical grade).

o Standard: Picrasidine M reference standard of known purity.
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2. Preparation of Solutions

¢ Mobile Phase:

o Mobile Phase A: 0.1% Formic acid in water.

o Mobile Phase B: Acetonitrile.

o All mobile phase components should be filtered through a 0.45 pum membrane filter and
degassed prior to use.[5]

e Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Picrasidine M reference
standard and dissolve it in 10 mL of methanol in a volumetric flask.

o Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock solution with the mobile phase to achieve concentrations ranging from 1 pg/mL to 100
pg/mL.

3. Sample Preparation

e Plant Material (e.g., Picrasma quassioides stems):

o

Dry the plant material and grind it into a fine powder.

[¢]

Accurately weigh 1.0 g of the powdered sample and place it in a flask.

[¢]

Add 50 mL of methanol and perform extraction using ultrasonication for 30 minutes.

o

Centrifuge the extract at 4000 rpm for 10 minutes.

o

Collect the supernatant and filter it through a 0.45 pm syringe filter before injection into the
HPLC system.

4. HPLC-UV Chromatographic Conditions

The following chromatographic conditions are recommended for the analysis of Picrasidine M:
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Parameter Recommended Condition

Column C18, 250 mm x 4.6 mm, 5 um

Gradient elution with Acetonitrile (B) and 0.1%
Formic Acid in Water (A)

Mobile Phase

0-7 min, 25% B; 7-8 min, 25-30% B; 9-40 min,

Gradient Program

30% B[5]
Flow Rate 1.0 mL/min[5]
Injection Volume 10 uL
Column Temperature 30°CJ5]
UV Detection Wavelength 254 nm[5]

Data Presentation: Method Validation Summary

The following tables summarize the typical validation parameters for an HPLC-UV method for

the quantification of alkaloids, which can be applied to the analysis of Picrasidine M.

Table 1: System Suitability

Parameter Acceptance Criteria Typical Result
Tailing Factor (Asymmetry) <20 1.1

Theoretical Plates = 2000 > 5000

Relative Standard Deviation <20% <15%

(RSD) of Peak Area (n=6)

Table 2: Linearity and Range
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Parameter Typical Result
Linear Range 1-100 pg/mL
Correlation Coefficient (r?) >0.999
Regression Equation y=mx+c

Table 3: Precision

Level

Repeatability (%RSD, n=6)

Intermediate Precision
(%RSD, n=6)

Low QC (5 pg/mL) <2.0% <2.5%
Mid QC (25 pg/mL) <1.5% <2.0%
High QC (75 pg/mL) <1.0% <1.5%

Table 4: Accuracy (Recovery)

Spiked Concentration
(ng/mL)

Mean Recovery (%)

Acceptance Criteria

Low QC (5 pg/mL) 99.5% 80 - 120%
Mid QC (25 pg/mL) 101.2% 80 - 120%
High QC (75 pg/mL) 98.9% 80 - 120%

Table 5: Limits of Detection and Quantification

Parameter Typical Result
Limit of Detection (LOD) 0.2 pg/mL
Limit of Quantification (LOQ) 0.7 pg/mL
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Sample & Standard Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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